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Compound of Interest

Compound Name: zinc(II)iodide

Cat. No.: B8815724 Get Quote

An In-depth Technical Guide to the Chemical Formula and Structure of Zinc(II) Iodide

Abstract
Zinc(II) iodide (ZnI₂), an inorganic compound of zinc and iodine, is a white, hygroscopic

crystalline solid.[1][2] It is notable for its unique crystal structure and its utility in specialized

applications, including as a Lewis acid catalyst in organic synthesis, an X-ray opaque penetrant

in industrial radiography, and a stain in electron microscopy.[2][3] This guide provides a

comprehensive overview of the chemical formula, molecular and crystal structures,

physicochemical properties, and experimental protocols for the synthesis and analysis of

zinc(II) iodide.

Chemical Formula and Physicochemical Properties
Zinc(II) iodide is represented by the chemical formula ZnI₂.[2] It exists in both anhydrous and

dihydrate (ZnI₂·2H₂O) forms.[1] The compound is characterized by its high solubility in water

and its tendency to absorb atmospheric moisture.[1][4] A summary of its key quantitative

properties is presented in Table 1.

Table 1: Physicochemical Properties of Zinc(II) Iodide
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Property Value

Molecular Formula ZnI₂

Molar Mass 319.19 g/mol [1]

Appearance White crystalline solid[1][2]

Density 4.74 g/cm³[1][2]

Melting Point 446 °C (835 °F; 719 K)[1]

Boiling Point 1,150 °C (2,100 °F; 1,420 K) (decomposes)[1]

Solubility in water 450 g/100 mL (at 20 °C)[1][3]

Crystal Structure (Anhydrous) Tetragonal, I4₁/acd[1]

Zn-I Bond Length (Gas Phase) 238 pm[1][3]

Zn-I Bond Length (Solid State) 2.61-2.63 Å[5]

Standard Enthalpy of Formation (ΔfH°) -208.2 kJ/mol (solid)[6]

Standard Molar Entropy (S°) 161.5 J/(mol·K) (solid)[6]

Magnetic Susceptibility (χ) -98.0·10⁻⁶ cm³/mol[3]

Molecular and Crystal Structure
The structure of zinc(II) iodide varies significantly depending on its physical state.

Gaseous Phase
In the gaseous state, ZnI₂ exists as a discrete linear molecule, as predicted by the Valence

Shell Electron Pair Repulsion (VSEPR) theory.[1][3] The Zn-I bond length in the gaseous phase

is 238 pm.[1][3]

Caption: Linear structure of gaseous zinc(II) iodide.

Solid-State Structure (Anhydrous)
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The anhydrous crystalline form of ZnI₂ possesses an unusual tetragonal structure.[1][3] Unlike

the simpler structures of other zinc dihalides, the zinc centers in ZnI₂ are tetrahedrally

coordinated.[1][7] Groups of four of these tetrahedra share three vertices to form "super-

tetrahedra" with the composition {Zn₄I₁₀}.[1][3] These super-tetrahedral units are then linked at

their vertices to create a three-dimensional network.[1][7] This structural motif is analogous to

that of phosphorus pentoxide (P₄O₁₀).[1][7]

Caption: Tetrahedral coordination of zinc in solid ZnI₂.

{Zn₄I₁₀} Super-tetrahedron (Simplified)
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Caption: Simplified representation of the {Zn₄I₁₀} super-tetrahedral unit.

Aqueous Solution
In aqueous solutions, zinc(II) iodide speciates into a variety of complex ions.[1][3] The detected

species include the hexaaquazinc(II) ion (Zn(H₂O)₆²⁺), [ZnI(H₂O)₅]⁺, tetrahedral ZnI₂(H₂O)₂,

ZnI₃(H₂O)⁻, and ZnI₄²⁻.[1][3] The equilibrium between these species is dependent on the

concentration of iodide ions.

Zn(H₂O)₆²⁺ [ZnI(H₂O)₅]⁺+ I⁻ ZnI₂(H₂O)₂+ I⁻ ZnI₃(H₂O)⁻+ I⁻ ZnI₄²⁻+ I⁻

Click to download full resolution via product page

Caption: Speciation of zinc(II) iodide in aqueous solution.
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Experimental Protocols
Synthesis of Zinc(II) Iodide
Several methods are available for the laboratory synthesis of zinc(II) iodide.

Method 1: Direct Reaction of Zinc and Iodine

This is a common and straightforward method.[1][3]

Materials:

Powdered zinc (Zn)

Iodine (I₂) crystals

Ethanol or deionized water[8][9]

Test tubes, beakers, filter funnel, filter paper, watch glass[8][9]

Procedure:

Dissolve a measured amount of iodine (e.g., 0.5 g) in a suitable solvent like ethanol (e.g.,

5 cm³) in a test tube.[8]

Slowly add powdered zinc to the iodine solution while stirring. The reaction is exothermic.

[8]

Continue adding zinc in small portions until the brown color of the iodine disappears,

indicating the reaction is complete.[8]

Filter the solution to remove any excess, unreacted zinc.[8]

Gently evaporate the solvent from the filtrate by heating to obtain the white solid product,

zinc(II) iodide.[8][10]

Method 2: Reaction with Hydroiodic Acid

Materials:
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Zinc oxide (ZnO) or zinc carbonate (ZnCO₃)

Hydroiodic acid (HI)

Procedure:

Carefully add zinc oxide or zinc carbonate to hydroiodic acid.

The reaction proceeds as follows: ZnO + 2HI → ZnI₂ + H₂O.[3]

Isolate the zinc(II) iodide product by evaporation of the water.

Method 3: Double Replacement Reaction

Materials:

Barium iodide (BaI₂)

Zinc sulfate (ZnSO₄)

Procedure:

Prepare aqueous solutions of barium iodide and zinc sulfate.

Mix the two solutions. A precipitate of barium sulfate (BaSO₄) will form.[11]

The reaction is: BaI₂(aq) + ZnSO₄(aq) → ZnI₂(aq) + BaSO₄(s).[11]

Filter the mixture to remove the barium sulfate precipitate.

Evaporate the water from the filtrate to crystallize the zinc(II) iodide.[11]
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Caption: Experimental workflow for the synthesis of ZnI₂.

Qualitative Analysis
Test for Zinc(II) Ions: The presence of Zn²⁺ ions in a solution can be confirmed by adding a

piece of magnesium metal. A black deposit of zinc metal will form on the magnesium turning.

[11]

Test for Iodide Ions: The addition of a silver nitrate (AgNO₃) solution to an aqueous sample

containing iodide ions will produce a pale yellow precipitate of silver iodide (AgI).[11]
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Applications
While not having major industrial applications, zinc(II) iodide is valuable in several specialized

fields:

Industrial Radiography: It is used as an X-ray opaque penetrant to enhance the contrast

between damaged and intact composite materials.[2][3]

Electron Microscopy: In conjunction with osmium tetroxide, ZnI₂ serves as a stain.[3]

Catalysis: It functions as a Lewis acid catalyst in organic reactions, such as the conversion of

methanol to triptane.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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